Cas no 302-84-1 (DL-Serine)

DL-Serine Properties

Names and Identifiers

• DL-Serine
• (+/-)-2-Amino-3-hydroxypropionic acid
• H-DL-Ser-OH
• (DL-Serine)
• (S)-2-Amino-3-hydroxypropanoic acid
• SERINE, (L)
• (±)-2-AMino-3-hydroxypropionic acid
• 2-Amino-3-Hydroxypropionicacid
• DL-2-Amino-3-hydroxypropionic Acid
• DL-3-Hydroxy-α-alanine
• DL-SER
• DL-Serin
• DL-SERINE,FCC
• Dl-SerinePuriss
• DL-β-Hydroxyalanine
• SERINE
• Serine,dl
• +Expand

• MDL： MFCD00064223
• InChIKey： MTCFGRXMJLQNBG-UHFFFAOYSA-N
• Inchi： 1S/C3H7NO3/c4-2(1-5)3(6)7/h2,5H,1,4H2,(H,6,7)
• SMILES： NC(CO)C(O)=O
• BRN： 1721402

Computed Properties

• Exact Mass: 105.042593g/mol
• Surface Charge: 0
• XLogP3: -3.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 105.042593g/mol
• Monoisotopic Mass: 105.042593g/mol
• Topological Polar Surface Area: 83.6Ų
• Heavy Atom Count: 7
• Complexity: 72.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.90910
• PSA: 83.55000
• Merck: 8460
• Refractive Index: 1.4368 (estimate)
• Water Partition Coefficient: 50.23 g/L (25 ºC)
• Boiling Point: 394.8ºC at 760 mmHg
• Melting Point: 240 °C (dec.) (lit.)
• Flash Point: 394.8 °C at 760 mmHg
• Solubility: H2O: soluble
• Color/Form: Colorless monoclinic columnar or flake crystals, or white crystalline powder
• Solubility: Insoluble in absolute ethanol and diethyl ether.
• pka: 2.19(at 25℃)
• Specific Rotation: -2° - +2° (c=10, 2N HCl)
• Density: 1.53

DL-Serine Security Information

• RTECS：VT8100000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：Warning
• TSCA：Yes

DL-Serine Customs Data

• HS CODE：29225000
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters